Cas no 1495553-05-3 (3-(1-ethyl-1H-imidazol-5-yl)-2-oxopropanoic acid)

• Product Name: 3-(1-ethyl-1H-imidazol-5-yl)-2-oxopropanoic acid
• CAS No: 1495553-05-3
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 6257921
• PubChem ID: 66135009
• Update Time: 2025-05-22

3-(1-ethyl-1H-imidazol-5-yl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethyl-1H-imidazol-5-yl)-2-oxopropanoic acid
• AKOS015477960
• EN300-1833911
• 1495553-05-3

• Inchi： 1S/C8H10N2O3/c1-2-10-5-9-4-6(10)3-7(11)8(12)13/h4-5H,2-3H2,1H3,(H,12,13)
• InChI Key： IFDGCNHUQCXXRL-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)CC1=CN=CN1CC

Computed Properties

• Exact Mass: 182.06914219g/mol
• Monoisotopic Mass: 182.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 72.2Ų

Additional information on 3-(1-ethyl-1H-imidazol-5-yl)-2-oxopropanoic acid

Recent Advances in the Study of 3-(1-ethyl-1H-imidazol-5-yl)-2-oxopropanoic acid (CAS: 1495553-05-3)

The compound 3-(1-ethyl-1H-imidazol-5-yl)-2-oxopropanoic acid (CAS: 1495553-05-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 3-(1-ethyl-1H-imidazol-5-yl)-2-oxopropanoic acid as a key intermediate in the synthesis of novel bioactive molecules. Its imidazole core and oxopropanoic acid moiety make it a versatile building block for the development of enzyme inhibitors and receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting specific kinases involved in inflammatory pathways, suggesting potential applications in treating autoimmune diseases.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 3-(1-ethyl-1H-imidazol-5-yl)-2-oxopropanoic acid. A recent patent (WO2023056123) describes an improved catalytic process that reduces byproduct formation and enhances scalability. This development is particularly significant for industrial applications, where large-scale production of high-purity compounds is essential.

Pharmacokinetic studies have also shed light on the compound's metabolic stability and bioavailability. Research conducted at the University of Cambridge revealed that 3-(1-ethyl-1H-imidazol-5-yl)-2-oxopropanoic acid exhibits favorable absorption characteristics in preclinical models, with a half-life that supports once-daily dosing regimens. These findings position it as a promising candidate for further drug development.

Looking ahead, researchers are exploring the potential of 3-(1-ethyl-1H-imidazol-5-yl)-2-oxopropanoic acid in combination therapies. Preliminary data from a collaborative study between academic and industry partners suggest synergistic effects when combined with existing anti-cancer agents, particularly in targeting resistant tumor cells. This line of investigation may open new avenues for overcoming drug resistance in oncology.

In conclusion, 3-(1-ethyl-1H-imidazol-5-yl)-2-oxopropanoic acid (CAS: 1495553-05-3) represents an exciting area of research in chemical biology and medicinal chemistry. Its diverse applications, from enzyme inhibition to potential therapeutic uses, coupled with recent advancements in synthesis and formulation, make it a compound worthy of continued investigation. Future research directions may focus on structure-activity relationship studies and clinical translation of these promising preclinical findings.